Cas no 1638765-18-0 (acetic acid;tert-butyl 3-carbamimidoylazetidine-1-carboxylate)

• Product Name: acetic acid;tert-butyl 3-carbamimidoylazetidine-1-carboxylate
• CAS No: 1638765-18-0
• MF: C₁₁H₂₁N₃O₄
• MW: 259.302142858505
• MDL: MFCD27986928
• CID: 4610268
• Update Time: 2025-07-09

acetic acid;tert-butyl 3-carbamimidoylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-carbamimidoylazetidine-1-carboxylate acetate
• acetic acid;tert-butyl 3-carbamimidoylazetidine-1-carboxylate
• SB11429
• P14244
• Acetic acid t-butyl 3-carbamimidoylazetidine-1-carboxylate
• aceticacid;tert-butyl3-carbamimidoylazetidine-1-carboxylate

• MDL： MFCD27986928
• Inchi： 1S/C9H17N3O2.C2H4O2/c1-9(2,3)14-8(13)12-4-6(5-12)7(10)11;1-2(3)4/h6H,4-5H2,1-3H3,(H3,10,11);1H3,(H,3,4)
• InChI Key： OHFMLBBDKHWPCU-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C(=N)N)C1)=O.OC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 282
• Topological Polar Surface Area: 117

Additional information on acetic acid;tert-butyl 3-carbamimidoylazetidine-1-carboxylate

Exploring the Properties and Applications of Acetic Acid and tert-Butyl 3-Carbamimidoylazetidine-1-Carboxylate (CAS 1638765-18-0)

In the realm of organic chemistry and pharmaceutical research, acetic acid and tert-butyl 3-carbamimidoylazetidine-1-carboxylate (CAS 1638765-18-0) have garnered significant attention due to their versatile applications and unique chemical properties. These compounds are pivotal in synthetic pathways, drug development, and material science, making them subjects of intense study among researchers and industry professionals.

Acetic acid, a simple carboxylic acid, is widely recognized for its role in industrial processes, food preservation, and laboratory applications. Its molecular structure (CH₃COOH) allows it to act as a solvent, reagent, and pH adjuster. Meanwhile, tert-butyl 3-carbamimidoylazetidine-1-carboxylate (CAS 1638765-18-0) is a more specialized compound, often employed as an intermediate in the synthesis of bioactive molecules, particularly in the development of small-molecule inhibitors and peptide mimetics.

The combination of these two compounds opens doors to innovative research in medicinal chemistry. For instance, acetic acid is frequently used to purify or crystallize derivatives of tert-butyl 3-carbamimidoylazetidine-1-carboxylate, enhancing their stability and bioavailability. This synergy is critical in addressing modern challenges such as drug resistance and the need for targeted therapies—topics frequently searched by professionals in the field.

Recent trends in green chemistry have also spotlighted acetic acid as an environmentally friendly solvent alternative. Its low toxicity and biodegradability align with the growing demand for sustainable synthesis methods. Similarly, the azetidine ring in tert-butyl 3-carbamimidoylazetidine-1-carboxylate is valued for its conformational rigidity, which improves drug-target interactions—a hot topic in computational drug design forums.

From a technical perspective, the carbamimidoyl group in tert-butyl 3-carbamimidoylazetidine-1-carboxylate (CAS 1638765-18-0) offers reactive sites for further functionalization, enabling the creation of libraries of compounds for high-throughput screening. This aligns with the pharmaceutical industry’s push toward personalized medicine, another frequently searched term in academic and industrial circles.

In summary, the interplay between acetic acid and tert-butyl 3-carbamimidoylazetidine-1-carboxylate exemplifies the convergence of traditional chemistry and cutting-edge research. Their applications span from industrial-scale production to precision medicine, reflecting the dynamic nature of chemical innovation. As interest in bioactive intermediates and sustainable solvents grows, these compounds will undoubtedly remain at the forefront of scientific exploration.